Cas no 1798516-39-8 (2-Thiophenecarboxamide, 4-bromo-N-[2-(2-furanyl)-2-methoxyethyl]-)

• Product Name: 2-Thiophenecarboxamide, 4-bromo-N-[2-(2-furanyl)-2-methoxyethyl]-
• CAS No: 1798516-39-8
• MF: C₁₂H₁₂BrNO₃S
• MW: 330.197581291199
• CID: 5373955
• Update Time: 2025-05-21

2-Thiophenecarboxamide, 4-bromo-N-[2-(2-furanyl)-2-methoxyethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 4-bromo-N-[2-(2-furanyl)-2-methoxyethyl]-

• Inchi： 1S/C12H12BrNO3S/c1-16-10(9-3-2-4-17-9)6-14-12(15)11-5-8(13)7-18-11/h2-5,7,10H,6H2,1H3,(H,14,15)
• InChI Key： HMNIYQKXOWWMMI-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2=CC=CO2)OC)=O)SC=C(Br)C=1

Additional information on 2-Thiophenecarboxamide, 4-bromo-N-[2-(2-furanyl)-2-methoxyethyl]-

Comprehensive Overview of 2-Thiophenecarboxamide, 4-bromo-N-[2-(2-furanyl)-2-methoxyethyl]- (CAS No. 1798516-39-8)

The compound 2-Thiophenecarboxamide, 4-bromo-N-[2-(2-furanyl)-2-methoxyethyl]- (CAS No. 1798516-39-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a furan moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and material science.

One of the key features of this compound is its brominated thiophene core, which enhances its reactivity and suitability for further functionalization. The presence of the methoxyethyl group linked to a furan ring adds to its versatility, enabling its use in cross-coupling reactions and other synthetic transformations. This has led to its exploration in the development of new antimicrobial agents and pesticides, aligning with current trends in sustainable agriculture and infectious disease control.

In recent years, the scientific community has shown increased interest in heterocyclic compounds due to their broad-spectrum biological activities. The 2-Thiophenecarboxamide derivative is no exception, with studies highlighting its potential as a scaffold for designing enzyme inhibitors and receptor modulators. Its structural motifs are frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, the compound's CAS No. 1798516-39-8 serves as a critical identifier for researchers sourcing high-purity materials. Suppliers and manufacturers often emphasize its high yield synthesis and scalability, addressing the needs of industrial-scale production. This aligns with the broader shift toward green chemistry and cost-effective synthetic routes, which are hot topics in both academic and industrial settings.

Another area of interest is the compound's potential role in material science. Its conjugated system and electron-rich heteroatoms make it a candidate for organic electronic applications, such as OLEDs and conductive polymers. As the demand for lightweight and flexible electronics grows, this compound could play a pivotal role in advancing next-generation technologies.

In summary, 2-Thiophenecarboxamide, 4-bromo-N-[2-(2-furanyl)-2-methoxyethyl]- (CAS No. 1798516-39-8) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its unique structural attributes and reactivity profile continue to drive research and innovation, making it a subject of enduring interest in the scientific community.